4-{[1-(4-cyanobenzoyl)piperidin-3-yl]methoxy}-N-cyclopropylbenzamide

Specification

• Molecular Formula: C22H21ClN4O2
• Molecular Weight: 408.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-(3-methylbutyl)-3-oxo-1H-pyrazolo[4,3-c]quinoline-8-carboxamide
• Standard InChI: InChI=1S/C22H21ClN4O2/c1-13(2)9-10-24-21(28)14-3-8-19-17(11-14)20-18(12-25-19)22(29)27(26-20)16-6-4-15(23)5-7-16/h3-8,11-13,26H,9-10H2,1-2H3,(H,24,28)
• Standard InChI Key: CJFIFDMFJHYDAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=CC2=C3C(=CN=C2C=C1)C(=O)N(N3)C4=CC=C(C=C4)Cl

Introduction

Molecular Formula

The molecular formula of 4-{[1-(4-cyanobenzoyl)piperidin-3-yl]methoxy}-N-cyclopropylbenzamide is $C_{24}H_{25}N_3O_3$.

Structural Features

• Core Structure: The compound features a benzamide backbone with a cyclopropyl group attached to the amide nitrogen.

• Substituents:

  • A piperidine ring substituted at the 3-position by a methoxy group.

  • A cyanobenzoyl group attached to the piperidine nitrogen.

• Functional Groups:

  • Benzamide (-CONH-) group.

  • Cyano (-CN) group.

  • Methoxy (-OCH₃) group.

Molecular Weight

The molecular weight of the compound is approximately 403.48 g/mol, calculated based on its formula.

Synthesis Pathway

The synthesis of this compound likely involves multiple steps, including:

• Formation of the Piperidine Intermediate:

  • The piperidine core can be synthesized via reductive amination or other cyclization methods using appropriate precursors.

• Introduction of the Cyanobenzoyl Group:

  • The cyanobenzoyl moiety can be added through acylation reactions using 4-cyanobenzoyl chloride.

• Methoxylation:

  • The methoxy group can be introduced by reacting the intermediate with a suitable alkylating agent like methyl iodide in the presence of a base.

• Cyclopropylation:

  • The cyclopropyl group can be attached to the benzamide nitrogen via nucleophilic substitution or amidation.

Medicinal Chemistry

Compounds with similar structural motifs are often explored for their biological activities, including:

• Receptor Binding: The presence of a piperidine ring and benzamide moiety suggests potential interactions with biological receptors, such as dopamine or serotonin receptors.

• Enzyme Inhibition: The cyano and methoxy groups may enhance binding affinity to specific enzymes, making it a candidate for enzyme inhibition studies.

Analytical Characterization

For confirmation of structure and purity, standard analytical techniques would be employed:

• NMR Spectroscopy: To identify hydrogen and carbon environments within the molecule.

• Mass Spectrometry (MS): To confirm molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): To detect functional groups like -CN, -CONH, and -OCH₃.

Comparative Analysis with Related Compounds

Property	Compound A (This Compound)	Related Benzamides
Functional Groups	Cyano, Methoxy, Cyclopropyl	Various substitutions on benzamide core
Biological Target	Unknown (potential receptor/enzyme binding)	Dopamine/serotonin receptors, enzymes
Molecular Weight	~403.48 g/mol	Varies (~300–500 g/mol)
Synthetic Complexity	High	Moderate to High